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Compound of Interest

Compound Name:
N-(2,6-Dimethyl-phenyl)-

succinamic acid

Cat. No.: B183096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of N-(2,6-Dimethyl-phenyl)-
succinamic acid. The synthesis involves the reaction of succinic anhydride with 2,6-

dimethylaniline. This protocol is intended for use by researchers in organic chemistry and drug

development. The information includes a summary of key quantitative data, a detailed

experimental procedure, and a workflow diagram of the synthesis process. While this

compound belongs to the succinamic acid class, which has been investigated for various

biological activities, specific signaling pathway information for this particular molecule is not yet

well-established.

Data Presentation
A summary of the available quantitative data for N-(2,6-Dimethyl-phenyl)-succinamic acid is

presented in the table below. This data is compiled from various analytical techniques used to

characterize the compound.
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Parameter Value Reference

Molecular Formula C₁₂H₁₅NO₃ [1]

Molecular Weight 221.25 g/mol [1]

Physical Appearance White solid
Inferred from synthesis

descriptions

Crystal System Monoclinic [1]

Space Group P2₁/c [1]

Unit Cell Dimensions

a = 7.9633(8) Å, b = 19.889(2)

Å, c = 7.9822(8) Å, β =

111.16(1)°

[1]

Melting Point

Not explicitly reported, product

recrystallized to a constant

melting point.

[1][2]

Yield Not explicitly reported.

Solubility
Soluble in ethanol for

recrystallization.
[1][2]

Experimental Protocol
The synthesis of N-(2,6-Dimethyl-phenyl)-succinamic acid is achieved through the acylation

of 2,6-dimethylaniline with succinic anhydride.[1][2]

Materials:

Succinic anhydride (0.025 mole)

2,6-dimethylaniline (0.025 mole)

Toluene (45 ml total)

Dilute Hydrochloric Acid
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Ethanol

Distilled water

Equipment:

Round bottom flask

Stirring apparatus (magnetic stirrer)

Dropping funnel

Filtration apparatus (Buchner funnel, filter paper)

Beakers and other standard laboratory glassware

Heating mantle (optional, for dissolving reagents)

Rotary evaporator (optional, for solvent removal)

Procedure:

Reaction Setup: In a round bottom flask, dissolve 0.025 moles of succinic anhydride in 25 ml

of toluene. In a separate beaker, prepare a solution of 0.025 moles of 2,6-dimethylaniline in

20 ml of toluene.[1]

Addition of Amine: While stirring the succinic anhydride solution at room temperature, add

the 2,6-dimethylaniline solution dropwise using a dropping funnel.[1]

Reaction: Continue to stir the resulting mixture for approximately one hour at room

temperature. After stirring, allow the mixture to stand for an additional hour to ensure the

completion of the reaction.[1]

Work-up:

To quench the reaction and remove any unreacted 2,6-dimethylaniline, add dilute

hydrochloric acid to the reaction mixture.
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The resulting solid product is then collected by vacuum filtration.

Wash the solid thoroughly with water to remove any unreacted succinic anhydride and

succinic acid that may have formed.[1]

Purification: The crude product is purified by recrystallization from ethanol to a constant

melting point.[1]

Characterization: The purity and identity of the final product can be confirmed by elemental

analysis, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy.

[1] For single crystal growth for X-ray diffraction studies, the purified compound can be

dissolved in ethanol and allowed to evaporate slowly at room temperature.[1]

Visualizations
The following diagram illustrates the experimental workflow for the synthesis of N-(2,6-
Dimethyl-phenyl)-succinamic acid.
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Caption: Experimental workflow for the synthesis of N-(2,6-Dimethyl-phenyl)-succinamic
acid.
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Succinamic acid and succinimide derivatives have garnered attention in medicinal chemistry

due to their diverse biological activities. These activities include anticonvulsant, anti-

inflammatory, and antitumor properties. The amide moiety present in these compounds is a key

feature in many biologically significant molecules. While the specific biological activity and

potential signaling pathway interactions of N-(2,6-Dimethyl-phenyl)-succinamic acid have not

been extensively characterized in the reviewed literature, its structural class suggests potential

for further investigation in drug discovery programs. The protocol provided herein offers a

reliable method for synthesizing this compound for such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

